Cas no 162794-53-8 (4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde)

4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde structure
162794-53-8 structure
Product Name:4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde
CAS No:162794-53-8
MF:C9H8O3
MW:164.158022880554
CID:1107203
PubChem ID:14484947
Update Time:2025-04-20

4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde
    • EN300-1125470
    • AKOS017515823
    • 162794-53-8
    • 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-5-carbaldehyde
    • Inchi: 1S/C9H8O3/c10-5-6-1-2-8-7(9(6)11)3-4-12-8/h3-6H,1-2H2
    • InChI Key: SWGSONHBELKBJW-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(C(C=O)CCC1=2)=O

Computed Properties

  • Exact Mass: 164.047344113g/mol
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 47.3Ų
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